N-(2,4-difluorophenyl)-2-{4-[(isopropylamino)sulfonyl]phenoxy}acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-(propan-2-ylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C17H18F2N2O4S/c1-11(2)21-26(23,24)14-6-4-13(5-7-14)25-10-17(22)20-16-8-3-12(18)9-15(16)19/h3-9,11,21H,10H2,1-2H3,(H,20,22)
• InChI Key: FQKSIAVCQGHVKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C17H18F2N2O4S
• Molecular Weight: 384.4 g/mol

Description

N-(2,4-difluorophenyl)-2-{4-[(isopropylamino)sulfonyl]phenoxy}acetamide, also known as DAPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research and development. DAPA is a selective inhibitor of the protein kinase C theta (PKCθ) enzyme, which plays a crucial role in T-cell activation and inflammation.

Mechanism of Action

N-(2,4-difluorophenyl)-2-{4-[(isopropylamino)sulfonyl]phenoxy}acetamide selectively inhibits the PKCθ enzyme, which is involved in the activation of T-cells. By inhibiting PKCθ, this compound can prevent the activation of T-cells and reduce inflammation. This compound has also been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-2 and interferon-gamma.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activation of T-cells and reduce the production of pro-inflammatory cytokines. In vivo studies have demonstrated that this compound can reduce inflammation and improve symptoms in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-{4-[(isopropylamino)sulfonyl]phenoxy}acetamide has several advantages for use in lab experiments. It is a highly selective inhibitor of PKCθ, which allows for specific targeting of T-cell activation. This compound also has good solubility in water, which makes it easy to use in various experimental settings. However, this compound has some limitations, such as its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-{4-[(isopropylamino)sulfonyl]phenoxy}acetamide. One area of research is the development of more potent and selective inhibitors of PKCθ. Another area of research is the investigation of this compound's potential use in the treatment of other autoimmune diseases, such as lupus and psoriasis. Additionally, further studies are needed to determine the long-term effects of this compound and its potential toxicity.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-{4-[(isopropylamino)sulfonyl]phenoxy}acetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory properties and its role in the regulation of T-cell activation. This compound has also been investigated for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.